Cas no 122684-34-8 (tert-butyl 3-carbamoylpyrrolidine-1-carboxylate)

tert-butyl 3-carbamoylpyrrolidine-1-carboxylate Properties

Names and Identifiers

• 1-Boc-3-Carbamoylpyrrolidine
• 3-CARBAMOYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• TERT-BUTYL 3-(AMINOCARBONYL)PYRROLIDINE-1-CARBOXYLATE
• TERT-BUTYL 3-CARBAMOYLPYRROLIDINE-1-CARBOXYLATE
• (S)-1-BOC-PYRROLIDINE-3-CARBOXAMIDE
• 1-BOC-PYRROLIDINE-3-CARBOXAMIDE
• 1-BOC-PYRROLIDINE-3-CARBOXYAMIDE
• 3-Aminocarbonyl-1-Boc-pyrrolidine
• 1-Boc-3-pyrrolidinecarboxamide
• 1-(tert-Butoxycarbonyl)-3-pyrrolidinecarboxamide
• 3-Carbamoylpyrrolidine-1-carboxylic Acid tert-Butyl Ester
• tert-butyl (3R)-3-carbamoylpyrrolidine-1-carboxylate
• KSC496A4T
• 1-Boc-3-pyrro
• tert-butyl 3-carbamoylpyrrolidine-1-carboxylate
• (r)-1-boc-pyrrolidine-3-carboxamide
• 3-Carbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester, AldrichCPR
• AC-146
• 1-Pyrrolidinecarboxylic acid, 3-(aminocarbonyl)-, 1,1-dimethylethyl ester
• DS-13086
• EN300-133940
• NHDGOVOBEZPXMY-UHFFFAOYSA-N
• AB2733
• AMY2366
• CS-0048310
• B5248
• 3-Carbamoyl-pyrrolidine-1-carboxylic acidtert-butyl ester
• MFCD04116210
• DTXSID50404372
• AKOS005254411
• FT-0677584
• SCHEMBL2227196
• AB88935
• AB20673
• AB88318
• A804945
• 122684-34-8
• DB-022261
• STL554199
• BBL100405
• 3-Carbamoylpyrrolidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 3-carbamoylpyrrolidine-1-carboxylate
• 3-Carbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Boc-pyrrolidine-3-carboxamide
• 1-Boc-pyrrolidine-3-carboxyamide
• 3-AMINOCARBONYL-1-BOC-PYRROLIDINE
• +Expand

• MDL： MFCD04116210
• InChIKey： NHDGOVOBEZPXMY-UHFFFAOYSA-N
• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)12-5-4-7(6-12)8(11)13/h7H,4-6H2,1-3H3,(H2,11,13)
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])(C(N([H])[H])=O)C1([H])[H])=O

Computed Properties

• Exact Mass: 214.13200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.132
• Heavy Atom Count: 15
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 72.6

Experimental Properties

• LogP: 1.36690
• PSA: 72.63000
• Refractive Index: 1.504
• Boiling Point: 370.1±31.0 °C at 760 mmHg
• Melting Point: 117.0 to 121.0 deg-C
• Flash Point: 177.6±24.8 °C
• Color/Form: White solid
• Solubility: Not determined
• Density: 1.156

tert-butyl 3-carbamoylpyrrolidine-1-carboxylate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Ambient temperatures.
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：IRRITANT

tert-butyl 3-carbamoylpyrrolidine-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%